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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for the research chemical SRS16-86 is not

publicly available, the following disposal procedures are based on general best practices for

the management of hazardous laboratory chemical waste. Researchers handling SRS16-86
must treat it as a potentially hazardous substance and adhere to their institution's specific

environmental health and safety guidelines.

SRS16-86, identified as a ferroptosis inhibitor, is a research chemical belonging to the

benzoate and pyrimidine derivative family. Due to its nature as a biologically active organic

compound, it must be managed as hazardous chemical waste to ensure the safety of

laboratory personnel and to prevent environmental contamination.

I. Immediate Safety and Handling
Before handling SRS16-86, it is crucial to wear appropriate Personal Protective Equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All manipulations

should be performed in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure. In case of a spill, immediately notify your laboratory supervisor

and consult your institution's emergency procedures for chemical spills.

II. Step-by-Step Disposal Protocol
The proper disposal of SRS16-86, whether in solid form, in solution, or as contaminated

labware, is a critical step in the laboratory workflow. The following procedure outlines the

necessary steps for its safe disposal.
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Waste Identification and Classification:

Treat all forms of SRS16-86 waste as hazardous chemical waste. This includes pure

SRS16-86, solutions containing SRS16-86, and any materials (e.g., pipette tips, vials,

gloves) grossly contaminated with the compound.

Segregation of Waste:

Do not mix SRS16-86 waste with other waste streams such as non-hazardous trash,

biohazardous waste, or radioactive waste.[1]

Within chemical waste, segregate SRS16-86 waste from incompatible chemicals. For

instance, avoid mixing it with strong oxidizing agents, acids, or bases unless the reaction

is part of a neutralization procedure.[2]

Containerization:

Use a designated, leak-proof, and chemically compatible waste container with a secure

screw-top cap.[3] For liquid waste, the original chemical container can be used if it is in

good condition.[3]

Ensure the container is appropriate for the type of waste. For example, use a puncture-

resistant sharps container for needles or scalpels contaminated with SRS16-86.

Do not overfill the waste container; leave at least 10% headspace to allow for expansion of

vapors.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[2]

The label must include the full chemical name ("SRS16-86") and a list of all components

and their approximate concentrations if it is a mixed waste.[3]

Indicate the date when waste was first added to the container (accumulation start date).[4]

Specify the hazards associated with the waste (e.g., "Toxic," "Irritant"). While the specific

hazards of SRS16-86 are not fully documented publicly, it is prudent to handle it as a toxic

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and irritant compound.

Storage (Satellite Accumulation Area):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory, at or near the point of generation.[2][4]

The SAA must be a secure area away from general laboratory traffic and incompatible

materials.

Keep the waste container closed at all times except when adding waste.[2][3]

It is good practice to use secondary containment, such as a larger, chemically resistant

bin, for liquid waste containers.[3]

Disposal Request and Pick-up:

Once the waste container is full or has been in storage for the maximum allowable time

(see table below), arrange for its disposal through your institution's Environmental Health

and Safety (EHS) department.[3][5]

Follow your institution's specific procedures for requesting a hazardous waste pick-up.

Never dispose of SRS16-86 down the sink or in the regular trash.[3][5] Evaporation of chemical

waste in a fume hood is also not a permissible disposal method.[2][5]

III. Quantitative Data for Hazardous Waste
Management
The following table summarizes key quantitative limits and timelines for the management of

hazardous chemical waste in a laboratory setting, based on general guidelines. Researchers

should confirm their institution's specific limits.
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Parameter Guideline Source

Maximum Volume in SAA 55 gallons of hazardous waste [4][5]

Maximum Amount of Acutely

Hazardous Waste in SAA

1 quart of liquid or 1 kilogram

of solid
[4]

Maximum Accumulation Time

in SAA (partially filled

container)

Up to 1 year [2]

Time to Remove Full Container

from SAA
Within 3 days of becoming full [2]

Disposal of Opened/Unopened

Unused Chemicals

Opened: within 6 months;

Unopened: within 1 year
[5]

IV. Experimental Protocols Cited
This document refers to standard operating procedures for the handling and disposal of

hazardous chemical waste in a laboratory environment. Specific experimental protocols for the

use of SRS16-86 should be developed by the principal investigator and approved by the

relevant institutional safety committees.

V. Diagrams
The following diagrams illustrate the logical workflow for the proper disposal of SRS16-86.
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Caption: Workflow for the proper disposal of SRS16-86.
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Caption: Decision tree for SRS16-86 waste segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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